(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
Overview
Description
“(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol” is a chemical compound with the molecular formula C12H13ClN2O. It has an average mass of 236.697 Da and a monoisotopic mass of 236.071640 Da .
Molecular Structure Analysis
The molecular structure of “(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol” includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms .Physical And Chemical Properties Analysis
“(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol” has a density of 1.3±0.1 g/cm3, a boiling point of 388.9±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C. It also has an enthalpy of vaporization of 67.3±3.0 kJ/mol and a flash point of 189.0±27.9 °C .Scientific Research Applications
- Scientific Field : Chemical Crystallography
- Summary of the Application : This compound is a highly versatile intermediate for the synthesis of various derivatives, including thiolates, azides, amines, and fused pyrazolo heterocycles . It’s also used in the production of new pyrazole derivatives .
- Methods of Application or Experimental Procedures : The compound was prepared under Vilsmeyer conditions, a method used for the formylation of activated aromatic compounds . In this process, chlorination of C1 occurs in addition to the expected formylation .
- Results or Outcomes : The crystal structure of the compound was determined using the X-ray diffraction method . The aldehydic fragment was found to be almost coplanar with the adjacent pyrazole ring, but the two ring planes are inclined at 72.8 (1)º . The molecule is linked to its neighbor by two directionally specific C–H···O interactions .
properties
IUPAC Name |
(5-chloro-1-methyl-3-phenylpyrazol-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O/c1-14-11(12)9(7-15)10(13-14)8-5-3-2-4-6-8/h2-6,15H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXVJEOGFQJOJGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C2=CC=CC=C2)CO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20377069 | |
Record name | (5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol | |
CAS RN |
321538-17-4 | |
Record name | (5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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